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Compound of Interest

Compound Name: Ferrocene, ethenyl-

Cat. No.: B072475

Disclaimer: Specific safety data for Vinylferrocene (ethenylferrocene) is not readily available.
The following guidance is based on the safety profiles of the closely related compounds,
Ferrocene and Ethylferrocene. It is imperative to handle Vinylferrocene with, at a minimum, the
same precautions as these related compounds. A comprehensive, substance-specific risk
assessment should be conducted before use.

Immediate Safety and Handling Protocols

This guide provides immediate, essential information for the safe handling and disposal of
Vinylferrocene in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these procedures to minimize risks.

Personal Protective Equipment (PPE):

When handling Vinylferrocene, appropriate personal protective equipment is mandatory.[1] This
includes:

o Eye Protection: Wear chemical safety goggles that provide a good seal around the eyes.[1]

o Hand Protection: Nitrile gloves are recommended for their chemical resistance to ferrocene
and many organic solvents.[1] Always inspect gloves for tears or holes before use.

o Body Protection: A lab coat or a chemical-resistant apron should be worn to protect skin and
clothing.[1]
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» Respiratory Protection: If there is a risk of generating dust or aerosols, such as during
weighing or transfer operations, a particulate respirator may be necessary.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for the related compound, Ethylferrocene.
This data should be used as a conservative reference for Vinylferrocene in the absence of
specific data.

Property Value

Physical State Liquid

Boiling Point 264 °C/507.2 °F @ 760 mmHg
Flash Point 110°C /230 °F

Toxicity (Oral, Rat LD50) 1320 mg/kg (for Ferrocene)

Data sourced from Fisher Scientific Safety Data Sheet for Ferrocene, ethyl-[2] and Flinn
Scientific for Ferrocenel[3].

Operational Plan: From Recelipt to Disposal

A systematic approach to handling Vinylferrocene is crucial for laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[4]

The storage area should be separate from incompatible materials.[4]

N

. Handling and Use:

All handling of Vinylferrocene should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4]
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Avoid the formation of dust and aerosols.[4]

Use non-sparking tools and explosion-proof equipment, especially when handling larger
quantities.[4]

Do not eat, drink, or smoke in the area where Vinylferrocene is handled.[2][3]

. Accidental Release Measures:

In case of a spill, do not allow the solid to become airborne.[3][5]

For solid spills, gently wipe up with a damp paper towel to avoid generating dust.[3][5]

Place all contaminated materials into a sealed container for disposal.[3][5]

Wash the spill site thoroughly after the material has been collected.[3][5]

. First Aid Measures:

If Inhaled: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing. Seek medical attention.[2]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Seek medical attention.[2]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.[2]

. Disposal Plan:

Dispose of Vinylferrocene and any contaminated materials in accordance with all federal,
state, and local regulations.

The waste should be treated as hazardous and disposed of at an approved waste disposal
plant.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/ferrocene-pid_Seven1155.html
https://www.echemi.com/sds/ferrocene-pid_Seven1155.html
https://www.fishersci.com/store/msds?partNumber=AA3925304&productDescription=ETHYLFERROCENE+98%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.flinnsci.com/sds_338.5-ferrocene/sds_338.5/
https://www.flinnsci.com/sds_338.5-ferrocene/sds_338.5/
https://archpdfs.lps.org/Chemicals/Ferrocene.pdf
https://www.flinnsci.com/sds_338.5-ferrocene/sds_338.5/
https://archpdfs.lps.org/Chemicals/Ferrocene.pdf
https://www.flinnsci.com/sds_338.5-ferrocene/sds_338.5/
https://archpdfs.lps.org/Chemicals/Ferrocene.pdf
https://www.flinnsci.com/sds_338.5-ferrocene/sds_338.5/
https://archpdfs.lps.org/Chemicals/Ferrocene.pdf
https://www.fishersci.com/store/msds?partNumber=AA3925304&productDescription=ETHYLFERROCENE+98%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3925304&productDescription=ETHYLFERROCENE+98%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3925304&productDescription=ETHYLFERROCENE+98%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3925304&productDescription=ETHYLFERROCENE+98%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3925304&productDescription=ETHYLFERROCENE+98%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Experimental Workflow Visualization

The following diagram outlines the standard operating procedure for the safe handling of
Vinylferrocene in a laboratory setting.
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Caption: Workflow for Safe Handling of Vinylferrocene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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